![molecular formula C10H19Cl3N4 B6156266 1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine] trihydrochloride CAS No. 1179371-16-4](/img/no-structure.png)
1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine] trihydrochloride
Description
The compound “1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4’-piperidine] trihydrochloride” is a chemical compound with the IUPAC name (1-aminocyclopropyl) (3,5,6,7-tetrahydrospiro [imidazo [4,5-c]pyridine-4,4’-piperidin]-1’-yl)methanone trihydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H21N5O.3ClH/c15-13(2-3-13)12(20)19-7-4-14(5-8-19)11-10(1-6-18-14)16-9-17-11;;;/h9,18H,1-8,15H2,(H,16,17);3*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
The molecular weight of this compound is 234.3 . It has a melting point of 239-241 degrees Celsius . The compound is in powder form and should be stored at room temperature .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine] trihydrochloride involves the condensation of 2-aminopyridine with cyclohexanone to form a spiro intermediate, which is then reacted with imidazole to form the final product.", "Starting Materials": [ "2-aminopyridine", "cyclohexanone", "imidazole", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminopyridine in cyclohexanone and add a catalytic amount of hydrochloric acid. Heat the mixture to reflux for several hours to form the spiro intermediate.", "Step 2: Cool the reaction mixture and add sodium hydroxide to adjust the pH to basic. Extract the spiro intermediate with diethyl ether.", "Step 3: Combine the spiro intermediate with imidazole in a solvent such as ethanol or methanol. Heat the mixture to reflux for several hours to form the final product.", "Step 4: Cool the reaction mixture and add hydrochloric acid to precipitate the product as a trihydrochloride salt. Isolate the product by filtration and wash with water." ] } | |
CAS RN |
1179371-16-4 |
Molecular Formula |
C10H19Cl3N4 |
Molecular Weight |
301.6 |
Purity |
95 |
Origin of Product |
United States |
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